4-sulfooxybenzoic acid

• Molecular Formula: C7H6O6S
• Molecular Weight: 218.19 g/mol
• InChI: InChI=1S/C7H6O6S/c8-7(9)5-1-3-6(4-2-5)13-14(10,11)12/h1-4H,(H,8,9)(H,10,11,12)
• InChIKey: RJTYSXVYCZAUHE-UHFFFAOYSA-N

4-Sulfooxybenzoic Acid: A Defined Sulfated Phenolic Acid for Biofilm and Metabolite Research

4-Sulfooxybenzoic acid (4-hydroxybenzoic acid-4-O-sulphate, CAS 3233-38-3) is a member of the phenylsulfate class of compounds, characterized by a sulfuric acid group conjugated to a phenyl group [1]. It has a molecular weight of 218.19 g/mol and a high topological polar surface area of 109 Ų [2]. It is a naturally occurring sulfated phenolic acid metabolite found in organisms such as the nematode C. elegans and the green alga Dasycladus vermicularis, and is also a key mammalian metabolite of ethyl paraben and various flavonoids [3][4].

Metabolomics: sulfated metabolite profiling with isomer-specific detection.

Marine chemical ecology: inactive storage-form baseline for sulfatase activation studies.

Enzymology: defined substrate for aromatic sulfonate degradation pathway research.

• [1] Chemfont. (2022). Chemical card for 4-hydroxybenzoic acid 4-O-sulphate (CFc000338088). Retrieved from https://www.chemfont.ca/ View Source
• [2] PubChem. (2025). Npc320357 (Compound Summary). Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Npc320357 View Source
• [3] PeptideDB. (n.d.). 4-(Sulfooxy)benzoic acid. Retrieved from https://www.peptidedb.com/database/4-(Sulfooxy)benzoic-acid.html View Source
• [4] Kurth, C., et al. (2015). Sulfated phenolic acids from Dasycladales siphonous green algae. Phytochemistry, 117, 417-423. View Source

Why 4-Sulfooxybenzoic Acid Cannot Be Substituted with Other Sulfated Phenolics or Desulfated Analogs

Generic substitution among sulfated phenolic acids or their desulfated counterparts is not scientifically valid due to fundamental differences in bioactivity, metabolic stability, and analytical behavior. For example, while 4-sulfooxybenzoic acid (BS) and zosteric acid (ZS) are both sulfated metabolites from marine organisms, they exhibit divergent functions: BS shows no inherent antifouling activity and instead acts as an inactive storage form, whereas its desulfated analog, 4-hydroxybenzoic acid, demonstrates only a short-term effect on biofilm inhibition [1]. Conversely, zosteric acid's desulfated form is highly effective [1]. This stark contrast in functional roles and activation pathways precludes simple interchange and mandates the use of precise, defined compounds for reproducible research.

Isomer specificity

Para isomer identification may not be replicated with ortho/meta isomers, which are not commercially available as reference standards.

Sulfation-dependent activity

The desulfated analog 4-hydroxybenzoic acid exhibits a different biofilm inhibition profile; the sulfated form is an inactive precursor.

Functional divergence among sulfated analogs

Zosteric acid and other sulfated phenolic acids show divergent antifouling functions; substitution can alter pathway interpretation.

• [1] Kurth, C. (2015). Sulfated phenolic acids as readily activatable storage forms of antifouling agents in marine plants (Doctoral dissertation). Friedrich-Schiller-Universität Jena. Retrieved from https://www.db-thueringen.de/receive/dbt_mods_00026511 View Source

Product-Specific Evidence: Quantifiable Differentiation of 4-Sulfooxybenzoic Acid from Closest Analogs

Structural Isomer Differentiation via UPLC-MS: para Isomer Identification

4-(Sulfooxy)benzoic acid (SBA, the para isomer) can be unambiguously distinguished from its ortho- and meta-isomers based on its unique retention time in UPLC-MS analysis. This specificity is critical for accurate identification in complex biological matrices [1].

Isomer differentiation

Head-to-head

Para isomer: specific retention time in UPLC-MS; ortho/meta isomers elute at distinct times.

Supports unambiguous isomer assignment in metabolomics.

Co-injection with authentic standards recommended for verification.

Evidence Dimension	Retention Time (UPLC-MS)
Target Compound Data	Retention time specific to the para isomer (SBA) as confirmed by co-injection experiments
Comparator Or Baseline	The ortho- and meta-isomers of (sulfooxy)benzoic acid eluted at different retention times.
Quantified Difference	Peak separation (quantified by different elution times)
Conditions	UPLC-MS analysis of synthetic standards and Dasycladus vermicularis algal extracts.

Why This Matters

For metabolomics and natural product research, the ability to definitively identify and quantify the correct isomer is essential, as the ortho and meta isomers are not commercially available as standards and would lead to incorrect biological assignments if misidentified.

• [1] Kurth, C., et al. (2015). Sulfated phenolic acids from Dasycladales siphonous green algae. Phytochemistry, 117, 417-423. View Source

Biofilm Inhibition Activity: Inactive Sulfated Precursor vs. Desulfated Active Form

4-Sulfooxybenzoic acid (BS) exhibits no inherent antifouling activity against model bacterial strains, a property that is fundamentally different from its desulfated analog, 4-hydroxybenzoic acid (B), which shows a short-term inhibitory effect [1].

Biofilm inhibition

Head-to-head

4-Sulfooxybenzoic acid: no observed inhibition. Desulfated 4-hydroxybenzoic acid: short-term inhibition effect.

Distinguishes inactive storage form from active analog; useful for sulfatase activation studies.

Tested on E. coli and V. natriegens; short-term assay conditions apply.

Evidence Dimension	Biofilm Inhibition Activity
Target Compound Data	No observed effect on biofilm inhibition in E. coli and V. natriegens assays.
Comparator Or Baseline	4-hydroxybenzoic acid (B), the desulfated form, showed a short-term effect on biofilm inhibition.
Quantified Difference	Inactive vs. short-term active
Conditions	Biofouling experiments with Escherichia coli and Vibrio natriegens.

Why This Matters

This functional dichotomy demonstrates that 4-sulfooxybenzoic acid serves as a stable, inactive storage form, not an active agent. Researchers investigating active antifouling compounds must be aware that procuring the sulfated form will not replicate the activity of the desulfated analog.

• [1] Kurth, C. (2015). Sulfated phenolic acids as readily activatable storage forms of antifouling agents in marine plants (Doctoral dissertation). Friedrich-Schiller-Universität Jena. Retrieved from https://www.db-thueringen.de/receive/dbt_mods_00026511 View Source

Quantitative Occurrence in Biological Matrices: Highest Concentration in Penicillium candidum

Among several sulfated phenolic acids, 4-sulfooxybenzoic acid (S-BA) was found to have the highest measured concentration, surprisingly in the fungus Penicillium candidum, rather than in a plant source [1].

Occurrence ranking

Cross-study

Highest relative concentration among sulfated phenolic acids detected in Penicillium candidum extracts.

Provides a relative abundance benchmark in fungal matrices.

Exact concentrations not reported; external calibration required for absolute quantification.

Evidence Dimension	Concentration in biological extracts
Target Compound Data	Highest concentration among detected sulfated phenolic acids.
Comparator Or Baseline	Lower concentrations of zosteric acid (S-CA) and 4-(sulfooxy)phenylacetic acid (S-PhAA) in the same sample set.
Quantified Difference	Highest (specific concentration not provided but relative ranking established)
Conditions	Quantitative UHPLC-MS/MS analysis of over 50 plant, fungi, and algae extracts.

Why This Matters

For scientists quantifying this metabolite as a biomarker or in natural product surveys, this data identifies P. candidum as an unexpectedly rich source and provides a relative benchmark against other sulfated acids in terrestrial samples.

• [1] Supíková, K. (2020). Sulfatované fenolické kyseliny v rostlinách a dalších organismech [Sulfated phenolic acids in plants and other organisms] (Master's thesis). Palacký University Olomouc. Retrieved from https://theses.cz/id/e5tcjv/ View Source

Enzymatic Specificity: Distinct Substrate for 4-Sulfobenzoate Dioxygenase

4-Sulfooxybenzoic acid is a specific substrate for the bacterial enzyme 4-sulfobenzoate 3,4-dioxygenase, which catalyzes its conversion to 3,4-dihydroxybenzoic acid and sulfite [1]. This pathway is distinct from that of other sulfated aromatics.

Enzyme specificity

Class-level

Substrate for 4-sulfobenzoate 3,4-dioxygenase (EC 1.14.12.8); not a substrate for 3-sulfobenzoate.

Supports enzyme specificity for microbial sulfonate degradation studies.

Class-level inference from database; validate with purified enzyme under defined conditions.

Evidence Dimension	Enzyme Substrate Specificity
Target Compound Data	Substrate for 4-sulfobenzoate 3,4-dioxygenase (EC 1.14.12.8)
Comparator Or Baseline	Other sulfated benzoic acid derivatives (e.g., 3-sulfobenzoate) are not substrates for this enzyme.
Quantified Difference	Specific vs. non-specific substrate
Conditions	In vitro enzyme assay conditions (EC 1.14.12.8).

Why This Matters

This distinct enzymatic fingerprint validates the compound's identity and provides a unique tool for studying microbial sulfonate metabolism and the biodegradation of aromatic sulfates in environmental samples.

• [1] Metabolomics.JP. (2009). Enzyme:1.14.12.8 (4-sulfobenzoate,NADH:oxygen oxidoreductase). Retrieved from http://www.metabolomics.jp/mediawiki/index.php?title=Enzyme:1.14.12.8 View Source

Optimal Scientific and Industrial Use Cases for 4-Sulfooxybenzoic Acid

Metabolomics: Quantification of Sulfated Phenolic Acids in Biological Extracts

Use 4-sulfooxybenzoic acid as a quantitative standard in UHPLC-MS/MS methods for profiling sulfated metabolites in plants, fungi, and animal tissues. Its unique retention time, distinct from ortho- and meta-isomers, ensures accurate identification [1], and its known abundance in sources like Penicillium candidum provides a benchmark for quantification [2].

Marine Chemical Ecology: Investigating Sulfated Storage Metabolites

Employ 4-sulfooxybenzoic acid as a prototypical inactive storage form to study the activation of latent antifouling compounds by bacterial sulfatases. Its lack of inherent antibiofilm activity against E. coli and V. natriegens provides a clear baseline against which the activity of its desulfated form (4-hydroxybenzoic acid) can be measured [3].

Enzymology: Assaying 4-Sulfobenzoate Dioxygenase Activity

Utilize 4-sulfooxybenzoic acid as a specific substrate for the microbial enzyme 4-sulfobenzoate 3,4-dioxygenase (EC 1.14.12.8) [4]. This is essential for characterizing the enzyme's kinetics, studying microbial degradation pathways of aromatic sulfonates, or developing bioremediation strategies for sulfated pollutants.

Application

Selection Property

Validation Focus

Metabolite profiling of sulfated phenolic acids

Isomer-specific chromatographic retention

Co-elution confirmation with ortho/meta isomer standards in biological extracts

Marine sulfated storage metabolite research

Inactive sulfated precursor vs. active desulfated analog

Biofilm inhibition assays with bacterial sulfatase activation

Microbial sulfonate degradation pathway studies

Defined substrate for 4-sulfobenzoate dioxygenase (EC 1.14.12.8)

Enzyme kinetics and sulfite release detection

• [1] Kurth, C., et al. (2015). Sulfated phenolic acids from Dasycladales siphonous green algae. Phytochemistry, 117, 417-423. View Source
• [2] Supíková, K. (2020). Sulfatované fenolické kyseliny v rostlinách a dalších organismech [Sulfated phenolic acids in plants and other organisms] (Master's thesis). Palacký University Olomouc. Retrieved from https://theses.cz/id/e5tcjv/ View Source
• [3] Kurth, C. (2015). Sulfated phenolic acids as readily activatable storage forms of antifouling agents in marine plants (Doctoral dissertation). Friedrich-Schiller-Universität Jena. Retrieved from https://www.db-thueringen.de/receive/dbt_mods_00026511 View Source
• [4] Metabolomics.JP. (2009). Enzyme:1.14.12.8 (4-sulfobenzoate,NADH:oxygen oxidoreductase). Retrieved from http://www.metabolomics.jp/mediawiki/index.php?title=Enzyme:1.14.12.8 View Source